Manganese(II) hexafluoro-2,4-pentanedionate x hydrate, 97%

• IUPAC Name: 1,1,1,5,5,5-hexafluoropentane-2,4-dione;manganese(2+);hydrate
• InChI: InChI=1S/2C5HF6O2.Mn.H2O/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;/h2*1H;;1H2/q2*-1;+2
• InChI Key: DOBZDWUPUZSFOK-UHFFFAOYSA-N
• Canonical SMILES: [CH-](C(=O)C(F)(F)F)C(=O)C(F)(F)F.[CH-](C(=O)C(F)(F)F)C(=O)C(F)(F)F.O.[Mn+2]
• Molecular Formula: C10H4F12MnO5
• Molecular Weight: 487.05 g/mol

Description

Manganese(II) hexafluoro-2,4-pentanedionate x hydrate, 97% (Mn(HFP)2xH2O) is a chemical compound that is widely used in scientific research for its unique properties. Mn(HFP)2xH2O is a manganese complex that is soluble in both water and organic solvents. It is a white crystalline solid that is stable in air and has a melting point of 243°C. Mn(HFP)2xH2O is a versatile compound that has a wide range of applications in scientific research and laboratory experiments.

Scientific Research Applications

Mn(HFP)2xH2O is widely used in scientific research due to its unique properties. It has been used in studies of catalytic oxidation, electrocatalysis, and redox reactions. Mn(HFP)2xH2O has also been used in studies of the structure and properties of coordination complexes, as well as in studies of the mechanisms of electron transfer reactions. It has also been used in studies of the structure and properties of proteins and enzymes, as well as in studies of the mechanisms of enzyme catalysis.

Mechanism of Action

Mn(HFP)2xH2O is a coordination complex that consists of a manganese(II) ion surrounded by six hexafluoro-2,4-pentanedionate molecules. The manganese(II) ion is the central atom of the complex and is responsible for its unique properties. The six hexafluoro-2,4-pentanedionate molecules form a distorted octahedral structure around the manganese(II) ion. This structure allows the manganese(II) ion to interact with other molecules in its environment, which is responsible for its catalytic and redox properties.
Biochemical and Physiological Effects
Mn(HFP)2xH2O has been used in studies of the biochemical and physiological effects of manganese in the body. Studies have shown that Mn(HFP)2xH2O can be used to study the effects of manganese on the nervous system, as well as its role in metabolic processes. Studies have also shown that Mn(HFP)2xH2O can be used to study the effects of manganese on the immune system, as well as its role in the development and maintenance of healthy bones and teeth.

Advantages and Limitations for Lab Experiments

Mn(HFP)2xH2O has a number of advantages and limitations for use in laboratory experiments. One advantage is that Mn(HFP)2xH2O is stable in air and is soluble in both water and organic solvents. This makes it easy to use in a wide range of experiments. Another advantage is that Mn(HFP)2xH2O has a high melting point, which makes it suitable for use in high temperature experiments. However, Mn(HFP)2xH2O also has some limitations. For example, it is not suitable for use in experiments involving strong acids or bases, as it can be easily hydrolyzed.

Future Directions

Mn(HFP)2xH2O has a wide range of potential applications in scientific research and laboratory experiments. Possible future directions for research include the use of Mn(HFP)2xH2O in studies of the mechanisms of enzyme catalysis, the development of new catalysts for organic reactions, and the development of new materials for energy storage and conversion. Other potential applications include the use of Mn(HFP)2xH2O in studies of the mechanisms of drug action and the development of new drugs. Finally, Mn(HFP)2xH2O could be used in studies of the mechanisms of biological processes, such as cell signaling and gene regulation.

Synthesis Methods

Mn(HFP)2xH2O can be synthesized by the reaction of manganese(II) chloride and hexafluoro-2,4-pentanedionate in aqueous solution. The reaction is carried out at room temperature and yields a white crystalline solid. The reaction can be represented as follows:
MnCl2 + 2HFP → Mn(HFP)2xH2O